5-Chloroquinolin-8-yl 2,3,5,6-tetramethylbenzene-1-sulfonate
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Description
5-Chloroquinolin-8-yl 2,3,5,6-tetramethylbenzene-1-sulfonate is a useful research compound. Its molecular formula is C19H18ClNO3S and its molecular weight is 375.87. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Antifungal Activities
Research highlights the synthesis of novel compounds integrating 8-hydroxyquinoline and sulfonamide frameworks, showing significant antimicrobial and antifungal activities. For instance, a study synthesized a bi-dentate ligand and its metal(II) oxinates, demonstrating increased antimicrobial effectiveness against various bacterial and fungal strains compared to the parent compounds (Dixit et al., 2010). Similarly, sulfonamides derived from 8-aminoquinoline formed coordination compounds with CuII and ZnII, showcasing distinct physicochemical properties (Silva et al., 2008).
Pro-apoptotic Effects in Cancer Cells
A study synthesized sulfonamide derivatives that exhibited pro-apoptotic effects in various cancer cell lines by activating p38/ERK phosphorylation, indicating their potential as anticancer agents (Cumaoğlu et al., 2015).
Synthetic Methodologies and Catalysis
The synthesis of quinoline derivatives, including those related to "5-Chloroquinolin-8-yl 2,3,5,6-tetramethylbenzene-1-sulfonate," serves as a foundation for exploring new synthetic routes and catalytic processes. For example, research on the chemoselective synthesis of sulfonate derivatives from 8-hydroxyquinoline has expanded the toolkit for developing novel antimicrobial agents (Krishna, 2018).
Antioxidant and Corrosion Inhibition
Compounds synthesized from benzene sulfonate and related to quinoline structures have been evaluated as antioxidants and corrosion inhibitors, offering applications in enhancing the stability and performance of lubricating oils (Habib et al., 2014).
Nanocatalysis and Green Chemistry
Innovative catalytic systems based on sulfonated compounds have been developed for promoting efficient chemical transformations under environmentally benign conditions, such as the solvent-free synthesis of polyhydroquinoline derivatives, showcasing the potential of these catalysts in green chemistry (Goli-Jolodar et al., 2016).
Azo Dyes and Spectroscopic Properties
Research into azo dyes derived from 5-chloro-8-hydroxyquinoline has expanded the understanding of their synthesis, spectral properties, and applications. These studies have revealed the influence of substituents on their optical characteristics, indicating their potential in various technological applications (Mirsadeghi et al., 2022).
Properties
IUPAC Name |
(5-chloroquinolin-8-yl) 2,3,5,6-tetramethylbenzenesulfonate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18ClNO3S/c1-11-10-12(2)14(4)19(13(11)3)25(22,23)24-17-8-7-16(20)15-6-5-9-21-18(15)17/h5-10H,1-4H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VMILZSNFUFWEIN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1C)S(=O)(=O)OC2=C3C(=C(C=C2)Cl)C=CC=N3)C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18ClNO3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.